SOLVENT RED 195
Description
Solvent Red 195, also known as Transparent Red 2B , is a deep red transparent oil solvent dye . It is a high-performance monoazo solvent dye with bright blue-red tones, high transparency, high color intensity, very good light resistance, heat stability, acid and alkali resistance, and solvent resistance . It is used for coloring resin, fiber, plastic, PS, HIPS, ABS, PC, RPVC, PMMA, SAN, AS, PA6, PET .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C23H29N7O4S . More detailed structural information can be found on various chemical databases .
Chemical Reactions Analysis
Reactive Red 195 undergoes a number of reactions, including hydroxylation, hydrolysis, and complexation . The hydrolysis of Reactive Red 195 and the subsequent adsorption of its hydrolysis products onto cellulose have been studied both experimentally and theoretically .
Physical and Chemical Properties Analysis
This compound is a red powder . It has a melting point of 216°C and a decomposition point above 300°C . It is insoluble in water at 80°C . It has good heat resistance , light fastness , acid resistance , and alkali resistance .
Mechanism of Action
The mechanism of dye transfer during the mixed washing of natural cellulosic fabrics was elucidated through a comprehensive study of the hydrolysis of Reactive Red 195 (RR 195) and the subsequent adsorption of its hydrolysis products onto cellulose . The hydrolysis products, devoid of reactive groups, were incapable of chemically interacting with the hydroxyl groups inherent to cellulose. Instead, these products underwent a physical adsorption process onto the cellulose surface .
Safety and Hazards
Solvent Red 195 is harmful if swallowed and may cause stomach discomfort and respiratory irritation . It may cause irritation to eyes and skin irritation in sensitive individuals . It is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes . Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
Properties
CAS No. |
164251-88-1 |
|---|---|
Molecular Formula |
C11H11NO |
Molecular Weight |
0 |
Origin of Product |
United States |
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